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A Gap in the Search Results

The search results confirm that Tiagabine (TGB) is a recognized antiepileptic drug that can be monitored [1].

However, recent reviews on TDM methods, even those listing Tiagabine as a drug to be monitored, do not

include specific, validated analytical procedures for it in their summarized data [1].

In contrast, other newer AEDs like Cenobamate have dedicated, fully detailed validation methods published

[2]. The table below compares the available information.

Antiepileptic Drug (AED)
Availability of Detailed TDM Validation
Method

Tiagabine (TGB) Not found in the search results

Cenobamate (CNB) Available (e.g., UHPLC-MS/MS method
detailed) [2]

Multiple AEDs (e.g., Carbamazepine, Levetiracetam,
etc.)

Available (e.g., a validated method for 26
AEDs) [3]
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Although a Tiagabine-specific protocol was not found, a closely related study provides a robust validation

framework that can be used as a template [3]. This method for 26 AEDs was validated according to FDA

and EMA guidelines and used a CLAM-2030 system for automated sample preparation coupled with LC-

MS/MS for detection.

Key validation parameters and the reported results from this study are as follows [3]:

Validation Parameter Result / Standard Achieved

Linearity R² > 0.99 for all 26 analytes

Precision Within-run: <15% at LLOQ; Between-run: <10% for most AEDs

Accuracy Within ±10% of nominal concentrations

Matrix Effects Variation <30% for 23 out of 26 analytes

Carry-over <2% for most AEDs

Calibration Stability Maintained over 5 days (concentration & area variation <10%)

The general workflow of this method is illustrated below. A Tiagabine-specific method would likely follow a

similar process.
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Start: Plasma Sample

Automated Sample Preparation

Protein Precipitation

Filtration

LC Separation
(C18 column, 4.5 min run)

MS Detection
(Multiple Reaction Monitoring)

End: Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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